Cas no 2228462-71-1 (1-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethyl)cyclopropan-1-ol)

• Product Name: 1-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethyl)cyclopropan-1-ol
• CAS No: 2228462-71-1
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 5570222
• PubChem ID: 165657035
• Update Time: 2025-06-10

1-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228462-71-1
• 1-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethyl)cyclopropan-1-ol
• EN300-1993231
• 1-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethyl)cyclopropan-1-ol

• Inchi： 1S/C11H12ClN3O/c12-9-8-7(1-2-11(16)3-4-11)5-13-10(8)15-6-14-9/h5-6,16H,1-4H2,(H,13,14,15)
• InChI Key： JSUXXBSEOGOLRO-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2CCC1(CC1)O

Computed Properties

• Exact Mass: 237.0668897g/mol
• Monoisotopic Mass: 237.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Additional information on 1-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethyl)cyclopropan-1-ol

Recent Advances in the Study of 1-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethyl)cyclopropan-1-ol (CAS: 2228462-71-1)

The compound 1-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethyl)cyclopropan-1-ol (CAS: 2228462-71-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrrolo[2,3-d]pyrimidine core and cyclopropanol moiety, has been the subject of several cutting-edge studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its pharmacokinetic properties and target selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications to the cyclopropanol group could significantly enhance the compound's bioavailability while maintaining its potent inhibitory effects on specific kinase targets. The study also reported that the compound exhibits promising in vitro activity against certain cancer cell lines, with IC50 values in the nanomolar range.

Another significant development involves the investigation of this compound's potential as a modulator of protein-protein interactions (PPIs). Research conducted at multiple academic institutions has shown that 2228462-71-1 can effectively disrupt critical PPIs involved in disease pathways, particularly in oncology and inflammatory disorders. The compound's ability to bind to shallow protein surfaces, a challenging target for traditional small molecules, makes it particularly valuable for drug discovery efforts targeting "undruggable" proteins.

From a mechanistic perspective, recent crystallographic studies have provided atomic-level insights into how 1-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethyl)cyclopropan-1-ol interacts with its biological targets. These structural biology approaches have revealed that the compound adopts a unique binding mode, with the cyclopropanol group forming critical hydrogen bonds with key amino acid residues in the target proteins. This information is proving invaluable for structure-based drug design efforts aimed at developing second-generation derivatives with improved potency and selectivity.

In the context of drug development, several pharmaceutical companies have included this compound in their preclinical pipelines. Recent patent filings indicate growing interest in its application for treating hematological malignancies and autoimmune diseases. Notably, the compound's favorable safety profile in early toxicology studies suggests it may have a relatively wide therapeutic window, though comprehensive clinical evaluation will be necessary to confirm this potential.

Looking forward, researchers anticipate that 2228462-71-1 and its derivatives may open new avenues for treating diseases that have been resistant to conventional therapeutic approaches. The compound's unique chemical features and demonstrated biological activity position it as a promising scaffold for further medicinal chemistry optimization. Ongoing studies are exploring its potential in combination therapies and as part of targeted drug delivery systems, which could further enhance its therapeutic utility.